Cas no 929602-03-9 (3-Methyl-1-octylpyridin-1-ium trifluoromethanesulfonate)

• Product Name: 3-Methyl-1-octylpyridin-1-ium trifluoromethanesulfonate
• CAS No: 929602-03-9
• MF: C₁₅H₂₄F₃NO₃S
• MW: 355.416173934937
• CID: 2816316
• Update Time: 2023-08-07

3-Methyl-1-octylpyridin-1-ium trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-octylpyridin-1-ium trifluoromethanesulfonate

• Inchi： 1S/C14H24N.CHF3O3S/c1-3-4-5-6-7-8-11-15-12-9-10-14(2)13-15;2-1(3,4)8(5,6)7/h9-10,12-13H,3-8,11H2,1-2H3;(H,5,6,7)/q+1;/p-1
• InChI Key： XPNAZZWNOACNNO-UHFFFAOYSA-M
• SMILES： S(C(F)(F)F)(=O)(=O)[O-].[N+]1(C=CC=C(C)C=1)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 289
• Topological Polar Surface Area: 69.5